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Compound of Interest

Compound Name: 1-Chloropinacolone

Cat. No.: B081408

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1-
Chloropinacolone (CAS No: 13547-70-1), a key intermediate in the synthesis of various
pharmaceutical and agrochemical compounds. This document collates available data on its
melting point, boiling point, and other significant physical characteristics to support research
and development activities.

Core Physical Properties

1-Chloropinacolone, also known as 1-chloro-3,3-dimethyl-2-butanone, is typically a colorless
to light yellow liquid under standard conditions.[1][2] Its key physical properties are summarized
in the table below, providing a quick reference for laboratory and process development
applications.
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Property Value Source(s)
Melting Point -13 °C (lit.) [21[31[4]
-12.6 °C [1]

Boiling Point 170-173 °C (lit.) [21[31[4]
60.5 °C [5]

Density 1.025 g/mL at 25 °C (lit.) [3]
1.1273 g/cm3 at 20 °C [1]

Refractive Index n20/D 1.442 (lit.) [3]
Flash Point 153 °F (67.2 °C) [21[3]
Water Solubility Not miscible / Slightly soluble [11[3]
Vapor Pressure 1.4 mmHg at 25 °C [1]

Note: The boiling point of 60.5 °C reported by one source appears to be an outlier when
compared to other sources.

Experimental Protocols

Detailed experimental protocols for the determination of the melting and boiling points of 1-
Chloropinacolone are not extensively detailed in the reviewed literature. The values are
consistently cited as "(lit.)", indicating they are well-established in chemical literature. Standard
laboratory procedures, such as those outlined in pharmacopeias or standard chemical testing
guidelines, would be employed for their determination.

The synthesis of 1-Chloropinacolone, however, is well-documented. A common method
involves the chlorination of pinacolone. The general workflow for this synthesis is illustrated

below.
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General Synthesis Workflow of 1-Chloropinacolone
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Caption: General synthesis workflow for 1-Chloropinacolone production.

This process typically involves the direct chlorination of pinacolone, often at low temperatures
to control the formation of isomers such as 2-chloropinacolone.[6] The reaction is commonly
carried out in a solvent like methanol.[7] Following the reaction, the product is purified, usually
by vacuum distillation, to achieve high purity.[6]

Signaling Pathways
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There is no information available in the reviewed literature to suggest that 1-Chloropinacolone
is directly involved in specific biological signaling pathways. Its primary role in the scientific and
industrial sectors is that of a chemical intermediate used in the synthesis of more complex
molecules, which may themselves have biological activity.[3] For instance, it is a building block
for certain triazole compounds with antifungal or other biological activities.[3]

Conclusion

1-Chloropinacolone is a well-characterized chemical intermediate with established physical
properties. While specific experimental protocols for determining its melting and boiling points
are not readily available, the accepted values are consistent across multiple sources. The
synthesis of this compound is a standard industrial process, and its primary utility lies in its role
as a precursor for various bioactive molecules. This guide provides the essential physical data
and a general understanding of its synthesis to aid researchers and developers in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b081408#1-chloropinacolone-physical-properties-
melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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